Cas no 2034388-62-8 (3,4,5-trimethoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzamide)

• Product Name: 3,4,5-trimethoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzamide
• CAS No: 2034388-62-8
• MF: C₂₀H₂₃N₃O₅
• MW: 385.413725137711
• CID: 5333893
• Update Time: 2025-06-22

3,4,5-trimethoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-((2-(2-oxopyrrolidin-1-yl)pyridin-4-yl)methyl)benzamide
• 3,4,5-trimethoxy-N-[[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl]benzamide
• 3,4,5-trimethoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzamide

• Inchi： 1S/C20H23N3O5/c1-26-15-10-14(11-16(27-2)19(15)28-3)20(25)22-12-13-6-7-21-17(9-13)23-8-4-5-18(23)24/h6-7,9-11H,4-5,8,12H2,1-3H3,(H,22,25)
• InChI Key： CDLHLUFGVKBRFD-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=C(C=CN=1)CNC(C1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 532
• XLogP3: 1.3
• Topological Polar Surface Area: 90

Additional information on 3,4,5-trimethoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzamide

Introduction to 3,4,5-trimethoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzamide (CAS No. 2034388-62-8) and Its Emerging Applications in Chemical Biology

The compound 3,4,5-trimethoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzamide (CAS No. 2034388-62-8) represents a fascinating molecule with significant potential in the field of chemical biology and drug discovery. Its unique structural framework, characterized by a benzamide core substituted with a pyridine and pyrrolidinone moiety, has garnered attention for its versatile biological activities and synthetic utility. This introduction delves into the molecular structure, pharmacological properties, and recent advancements in the research of this compound.

The molecular architecture of 3,4,5-trimethoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzamide is intricately designed to interact with biological targets. The benzamide group serves as a common pharmacophore in medicinal chemistry, known for its ability to modulate enzyme activity and receptor binding. The presence of three methoxy groups at the 3, 4, and 5 positions of the benzene ring enhances lipophilicity and influences electronic properties, making it a promising scaffold for further derivatization.

The pyridine and pyrrolidinone components introduce additional binding pockets that can engage with specific amino acid residues in proteins. This dual functionality has been exploited in the development of molecules targeting neurological disorders, cancer, and inflammation. Recent studies have highlighted the compound's potential as an inhibitor of kinases and other enzymes involved in signal transduction pathways critical for disease progression.

In the realm of oncology research, 3,4,5-trimethoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzamide has shown promise as a lead compound for developing novel anticancer agents. Its ability to disrupt aberrant signaling pathways in tumor cells has been demonstrated in preclinical studies. Specifically, it has been found to inhibit the activity of tyrosine kinases that are overexpressed in various cancer types. The compound's mechanism of action involves binding to the ATP-binding site of these kinases, thereby preventing phosphorylation of downstream signaling molecules.

Another area where this compound has drawn interest is in the treatment of neurodegenerative diseases. The pyrrolidinone moiety is particularly relevant here, as it mimics natural bioactive molecules that interact with neural receptors. Preliminary research suggests that 3,4,5-trimethoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzamide can modulate cholinergic receptors, which are implicated in cognitive decline and memory loss associated with conditions like Alzheimer's disease. Further investigation is warranted to explore its therapeutic efficacy and safety profile.

The synthetic route to 3,4,5-trimethoxy-N-{[2-(2-oxopyrrolidin-1-yl)pyridin-4-yl]methyl}benzamide is also noteworthy. It involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriately substituted pyridines and pyrrolidone derivatives followed by functional group transformations to introduce the benzamide moiety. Advances in catalytic methods have enabled more efficient synthesis routes, reducing the environmental impact while maintaining high chemical yields.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 3,4,5-trimethoxy-N-{[2-(2-oxopyrrolidin-1-y l)pyridin -4 -y l]methyl}benzamide with biological targets. These studies have provided insights into how structural modifications can enhance potency and selectivity. For instance, computational analysis has revealed that subtle changes in the substitution pattern around the benzene ring can significantly alter binding affinity to protein targets.

The pharmacokinetic properties of this compound are also under active investigation. Understanding how it is metabolized and excreted is crucial for optimizing its therapeutic use. Initial data suggest that it exhibits moderate bioavailability and undergoes biotransformation via cytochrome P450 enzymes. This information is vital for designing clinical trials and predicting potential drug-drug interactions.

Future directions in research on 3,4 ,5 -trimethoxy-N-{[ 2 -( 2 - oxopy r r o lid ine -1 - y l ) p y rid ine - 4 - y l ] m e t h y l } b en z am ide (CAS No. 2034388 -62 -8) include exploring its role in modulating immune responses. There is growing evidence that dysregulation of immune pathways contributes to chronic inflammatory diseases and cancer progression. By targeting specific immune receptors or signaling molecules with this compound , researchers aim to develop novel immunomodulatory therapies.

Additionally ,the compound's potential as an antimicrobial agent is being explored .The structural features that make it effective against kinases may also confer activity against bacterial enzymes or viral proteases .This opens up possibilities for developing new antibiotics or antiviral drugs based on similar scaffolds .

In conclusion,3 , 4 , 5 -trimeth oxy-N-{[ 2 -( 2 - oxopy r r o lid ine -1 - y l ) p y rid ine - 4 - y l ] m e t h y l } b en z am ide (CAS No .2034388 -62 -8)is a structurally complex molecule with significant promise across multiple therapeutic areas .Its unique combination of functional groups allows it to interact with diverse biological targets ,making it a valuable tool for drug discovery .As research continues to uncover new applications ,this compound is poised to play an important role in advancing treatments for various diseases .